9-cyclopropyl-4-methyl-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one

• IUPAC Name: 9-cyclopropyl-4-methyl-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C21H19NO3/c1-13-16-9-10-18-17(11-22(12-24-18)15-7-8-15)20(16)25-21(23)19(13)14-5-3-2-4-6-14/h2-6,9-10,15H,7-8,11-12H2,1H3
• InChI Key: RVOMLTIHNDTNDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC3=C2CN(CO3)C4CC4)C5=CC=CC=C5
• Molecular Formula: C21H19NO3
• Molecular Weight: 333.4 g/mol

Description

Cycloalkanes are cyclic hydrocarbons, meaning that the carbons of the molecule are arranged in the form of a ring. Coumarins or benzopyran-2-ones are a group of nature-occurring lactones first derived from Tonka beans in 1820. They are valuable kinds of oxygen-containing heterocycles widely found in nature.

Synthesis Analysis

The synthesis of coumarin systems has been considered for many organic and pharmaceutical chemists. These methods are carried out in the classical and non-classical conditions particularly under green condition such as using green solvent, catalyst and other procedures.

Molecular Structure Analysis

Cycloalkanes only contain carbon-hydrogen bonds and carbon-carbon single bonds, but in cycloalkanes, the carbon atoms are joined in a ring. The general formula for a cycloalkane is CnH2n.

Chemical Reactions Analysis

The chemical reactions of cycloalkanes and coumarins can be quite diverse, depending on the specific structures and functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For cycloalkanes, they are saturated, meaning that all of the carbons atoms that make up the ring are single bonded to other atoms (no double or triple bonds).

Scientific Research Applications

Coumarins, or benzopyran-2-ones, are naturally occurring lactones first derived from Tonka beans in 1820. These oxygen-containing heterocycles are widely found in nature and have been used as herbal medicines for centuries. . Since the first synthetic route was reported in 1882, coumarins have found applications in fabric conditioners, perfumes, and the medicinal industry. .

Biological and Pharmaceutical Applications

Anti-HIV Activity: Researchers have screened synthetic coumarins for anti-HIV properties. .

Anticancer Potential: Certain synthetic coumarins have been intensively studied for their anticancer effects. .

Anti-Microbial Properties: Coumarins have demonstrated antimicrobial activity against bacteria, fungi, and other pathogens. .

Antioxidant Effects: .

Anti-Inflammatory and Anti-Asthmatic Properties: Coumarins have been investigated for their anti-inflammatory and anti-asthmatic effects. .

Other Applications: .

Synthesis and Structure

The compound 9-cyclopropyl-4-methyl-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one features a coumarin core with a cyclopropyl group and a phenyl substituent. .

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For coumarins, they have been tested for anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral and DNA gyrase inhibitors.

Future Directions

The future directions in the study of cycloalkanes and coumarins could involve the development of new synthesis methods, the discovery of new biological activities, and the design of more effective and safer drugs.